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Compound of Interest

Compound Name: (S)-(+)-2-Hexanol

Cat. No.: B3042163 Get Quote

In-depth Technical Guide: (S)-(+)-2-Hexanol
This guide provides the fundamental molecular properties of (S)-(+)-2-Hexanol, a chiral alcohol

with applications in chemical synthesis and as a flavoring agent. The following data has been

compiled for researchers, scientists, and professionals in drug development.

Core Molecular Data
(S)-(+)-2-Hexanol is a secondary alcohol with the hydroxyl group located on the second carbon

atom of a six-carbon chain. Its chemical and physical properties are well-documented.

Property Value Source

Chemical Formula C6H14O [1][2][3]

Molecular Weight 102.1748 g/mol [1][2][4]

Synonyms (S)-2-Hexanol [1]

CAS Registry Number 52019-78-0 [1][2]

Detailed Formula and Structure:

The linear formula for 2-hexanol is CH3(CH2)3CH(OH)CH3. As a chiral molecule, 2-hexanol

exists as two distinct enantiomers, (S)-(+)-2-Hexanol and (R)-(-)-2-Hexanol. The molecular

weight and chemical formula are identical for both enantiomers.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b3042163?utm_src=pdf-interest
https://www.benchchem.com/product/b3042163?utm_src=pdf-body
https://www.benchchem.com/product/b3042163?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C52019780&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C52019780
https://en.wikipedia.org/wiki/2-Hexanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C52019780&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C52019780
https://hmdb.ca/metabolites/HMDB0061886
https://webbook.nist.gov/cgi/cbook.cgi?ID=C52019780&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C52019780&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C52019780
https://www.benchchem.com/product/b3042163?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Hexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3042163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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